Cas no 14974-53-9 (Acetic acid,2-mercapto-, 1,1',1''-(1,2,3-propanetriyl) ester)

• Product Name: Acetic acid,2-mercapto-, 1,1',1''-(1,2,3-propanetriyl) ester
• CAS No: 14974-53-9
• MF: C₉H₁₄O₆S₃
• MW: 314.398859500885
• CID: 191531
• PubChem ID: 84738
• Update Time: 2025-04-19

Acetic acid,2-mercapto-, 1,1',1''-(1,2,3-propanetriyl) ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-mercapto-, 1,1',1''-(1,2,3-propanetriyl) ester
• 2,3-bis[(2-sulfanylacetyl)oxy]propyl 2-sulfanylacetate
• GLYCERYL THIOGLYCOLATE
• EINECS 239-053-1
• Glyceryl mercaptoacetate
• Thioglycolic acid, glyceryl ester
• 1,2,3-propanetriyl tris(mercaptoacetate)
• Acetic acid, Mercapto-, 1,2,3-propanetriyl ester
• Tris(mercaptoacetic acid)1,2,3-propanetriyl ester
• NS00024897
• 14974-53-9
• DTXSID20164375
• (2S)-2-(tert-Butoxycarbonylamino)-3-(piperidin-4-yl)propanoicacid
• propane-1,2,3-triyl tris(2-mercaptoacetate)
• SCHEMBL97661

• Inchi： 1S/C9H14O6S3/c10-7(3-16)13-1-6(15-9(12)5-18)2-14-8(11)4-17/h6,16-18H,1-5H2
• InChI Key： VSKAJYQVWVOVRT-UHFFFAOYSA-N
• SMILES： SCC(=O)OC(COC(CS)=O)COC(CS)=O

Computed Properties

• Exact Mass: 313.99500
• Monoisotopic Mass: 313.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.9A^2

Experimental Properties

• Density: 1.366
• Boiling Point: 368.2°Cat760mmHg
• Flash Point: 245°C
• Refractive Index: 1.544
• PSA: 195.30000
• LogP: -0.22600